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Compound of Interest

Compound Name: N-nitroso-atomoxetine

Cat. No.: B15815323

Get Quote

A Guide for Pharmaceutical Research and Development Professionals

As a Senior Application Scientist, this guide provides essential, field-tested safety and handling

protocols for N-nitroso-atomoxetine. This document moves beyond mere compliance, aiming

to instill a deep, causal understanding of the necessary precautions. N-nitroso-atomoxetine is

identified as a genotoxic and potentially carcinogenic nitrosamine impurity, necessitating

stringent control measures to ensure personnel safety and data integrity[1]. Due to the limited

availability of comprehensive toxicological data for this specific compound, a conservative

approach is mandated, treating it as a highly potent active pharmaceutical ingredient (HPAPI)

with an assumed low Occupational Exposure Limit (OEL)[2][3][4].

Hazard Analysis and Risk Mitigation
The primary risks associated with N-nitroso-atomoxetine are its potential carcinogenicity and

genotoxicity, characteristic of the N-nitroso compound class[1][5]. Exposure can occur through

inhalation, dermal contact, and ingestion. The core of our safety philosophy is the Hierarchy of

Controls, which prioritizes systematic risk reduction before relying on personal protective

equipment (PPE)[6][7].
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Hazard Summary: N-nitroso-atomoxetine
Hazard Classification Description Data Source(s)

Chemical Identity
(R)-N-methyl-N-(3-phenyl-3-(o-

tolyloxy)propyl)nitrous amide
[1][8]

Physical State
Solid (Assumed, based on

related compounds)
[9]

Acute Toxicity

Oral LD50: No data available.

Classified as a toxic solid for

transport.

[2][9]

Carcinogenicity

Suspected carcinogen based

on its classification as an N-

nitroso compound.

[1][5]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.
[10]

Primary Routes of Exposure

Inhalation (especially of

powder), Dermal Contact,

Ingestion.

[11]

Occupational Exposure Limit

(OEL)

Not established. Must be

handled as a highly potent

compound with an assumed

OEL <10 µg/m³.

[3][4]

The Hierarchy of Controls in Practice
Personal Protective Equipment (PPE) is the final barrier between the researcher and the

hazard. Its effectiveness depends entirely on the successful implementation of higher-level

controls.
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Hierarchy of Controls for N-nitroso-atomoxetine

Examples

Elimination
(Not Feasible - Compound is the subject of research)

Substitution
(Not Feasible - Specific impurity must be studied)

Engineering Controls
(Primary Containment)

Most Effective

Administrative Controls
(Procedures & Training)

• Certified Chemical Fume Hood
• Ventilated Balance Enclosure

• Glovebox / Isolator

Personal Protective Equipment (PPE)
(Last Line of Defense)

Least Effective

• Standard Operating Procedures (SOPs)
• Designated Work Areas

• Annual Safety Training & Competency Checks

• Respirator
• Double Gloves

• Impervious Gown
• Eye Protection

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions.
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Personal Protective Equipment (PPE) Protocol
The selection of PPE is task-dependent. All handling of N-nitroso-atomoxetine must occur

within a designated area, clearly marked with warnings for carcinogenic materials[12].

Task-Based PPE Requirements
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Task Minimum Required PPE Rationale

Handling Neat (Solid)

Compound (e.g., weighing,

aliquoting)

Respiratory: NIOSH-approved

N95 respirator or higher (e.g.,

PAPR).Hand: Double-gloved

with nitrile or neoprene

gloves.Body: Disposable,

solid-front, back-tying gown

over a lab coat.Eye/Face:

Chemical splash goggles and

a face shield.

The highest risk of

aerosolization and exposure to

potent powder requires

maximum respiratory and

facial protection. Engineering

controls (e.g., ventilated

balance enclosure) are

mandatory[10][13].

Preparing Concentrated

Solutions (>1 mg/mL)

Respiratory: Not required if

performed strictly within a

certified chemical fume

hood.Hand: Double-gloved

with nitrile or neoprene

gloves.Body: Disposable,

solid-front gown.Eye: Chemical

splash goggles.

The primary risk is splashing.

The fume hood provides

respiratory protection. Double-

gloving protects against

potential permeation during

liquid handling[10][14].

Handling Dilute Solutions (<1

mg/mL)

Hand: Single pair of nitrile

gloves (change immediately

upon contact).Body: Standard

lab coat.Eye: Safety glasses

with side shields.

Reduced concentration lowers

the overall risk, but standard

laboratory precautions remain

essential to prevent low-level

chronic exposure.

Spill Cleanup

Respiratory: NIOSH-approved

respirator with organic vapor

cartridges.Hand: Heavy-duty

butyl rubber or SilverShield

gloves over nitrile gloves.Body:

Chemical-resistant disposable

suit or apron.Eye/Face:

Chemical splash goggles and

a face shield.

A spill presents a significant,

uncontrolled exposure risk,

including high vapor

concentrations and direct

contact, necessitating

enhanced protection[2].
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Waste Disposal

Hand: Nitrile gloves.Body: Lab

coat.Eye: Safety glasses with

side shields.

Handling sealed, properly

labeled waste containers

presents a lower risk, but

requires standard PPE to

guard against container failure

or external contamination.

Operational Plans and Step-by-Step Guidance
Adherence to validated procedures is critical for safety. The following protocol for preparing a

stock solution illustrates the integration of safety measures at each step.

Protocol: Weighing and Preparing a Stock Solution
Location: All steps must be performed within a certified chemical fume hood or a ventilated

balance enclosure for weighing.

Preparation and Area Setup:

Cordon off the designated work area. Post warning signs indicating "Potent Compound in

Use; Authorized Personnel Only."

Cover the work surface with disposable, absorbent bench paper.

Assemble all necessary equipment (spatulas, weigh paper, vials, solvent, vortexer) within

the fume hood to minimize traffic.

Prepare a waste container for contaminated disposables inside the hood.

Donning PPE:

Don the required PPE as specified in the table for "Handling Neat (Solid) Compound."

Ensure proper fit, especially for the respirator[7].

Weighing the Compound:

Perform weighing within a ventilated balance enclosure to contain fine powders.
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Use dedicated, clearly labeled spatulas.

Carefully transfer the desired amount of N-nitroso-atomoxetine to a tared vial.

Close the primary container immediately after dispensing.

Solubilization:

Add the solvent to the vial containing the compound using a calibrated pipette.

Cap the vial securely.

Mix gently by vortexing or swirling until fully dissolved. Avoid sonication, which can

generate aerosols.

Post-Procedure Decontamination:

Wipe the exterior of the vial with a cloth dampened with 70% ethanol.

Decontaminate the spatula and any non-disposable equipment. A 1:1 solution of

hydrobromic acid and acetic acid is effective for degrading nitrosamines, followed by

thorough rinsing[15].

Carefully fold the contaminated bench paper inward and place it, along with used weigh

paper and other disposables, into the designated hazardous waste container inside the

hood.

Doffing PPE:

Remove PPE in the correct order (gown and outer gloves first) to prevent self-

contamination. Dispose of all single-use items in the hazardous waste stream.

Wash hands thoroughly with soap and water[11].

Spill Management and Disposal
Rapid and correct response to a spill is critical to prevent wider contamination and exposure.
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Spill Response Workflow
Caption: A logical workflow for responding to a spill of N-nitroso-atomoxetine.

Waste Disposal Plan
All waste generated from handling N-nitroso-atomoxetine is considered hazardous.

Solid Waste: Contaminated gloves, gowns, bench paper, and other disposables must be

collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses must be collected in a sealed,

compatible, and clearly labeled hazardous waste container. Do not mix with other waste

streams.

Sharps: Contaminated needles, syringes, or glass pipettes must be placed in a designated

sharps container for hazardous chemical waste.

Labeling: All waste containers must be labeled with "HAZARDOUS WASTE," the full

chemical name "N-nitroso-atomoxetine," and the approximate concentration[10]. Follow all

federal and local regulations for disposal, which may include specific EPA waste codes[16]

[17].

By integrating these multi-layered controls—from engineering solutions to meticulous personal

protection and procedural discipline—we can confidently and safely conduct critical research

with potent compounds like N-nitroso-atomoxetine, ensuring the well-being of the scientific

community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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